Cas no 89694-89-3 (2-chloro-4-methylbenzene-1-sulfonamide)

• Product Name: 2-chloro-4-methylbenzene-1-sulfonamide
• CAS No: 89694-89-3
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD09734428
• CID: 4969572
• PubChem ID: 16787667
• Update Time: 2025-04-23

2-chloro-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-METHYLBENZENESULFONAMIDE
• 2-chloro-4-methylbenzene-1-sulfonamide
• Z241725868

• MDL： MFCD09734428
• Inchi： 1S/C7H8ClNO2S/c1-5-2-3-7(6(8)4-5)12(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： WIPQAPMJAANPJT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5

Additional information on 2-chloro-4-methylbenzene-1-sulfonamide

2-Chloro-4-methylbenzenesulfonamide (CAS No. 89694-89-3): Properties, Applications, and Market Insights

2-Chloro-4-methylbenzenesulfonamide (CAS No. 89694-89-3) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This sulfonamide derivative, characterized by its chloro and methyl substituents, exhibits unique chemical properties that make it valuable in synthetic chemistry and material science. With the growing demand for sulfonamide-based compounds in pharmaceuticals and agrochemicals, understanding the nuances of 2-Chloro-4-methylbenzenesulfonamide is essential for professionals in these fields.

The molecular structure of 2-Chloro-4-methylbenzenesulfonamide consists of a benzene ring substituted with a chlorine atom at the 2-position and a methyl group at the 4-position, along with a sulfonamide functional group. This configuration imparts distinct reactivity, making it a versatile intermediate in organic synthesis. Researchers often explore its potential in creating high-performance polymers and specialty chemicals, aligning with the current trend toward sustainable and efficient chemical processes.

One of the most frequently asked questions about 2-Chloro-4-methylbenzenesulfonamide is its role in pharmaceutical development. Sulfonamides are known for their biological activity, and this compound serves as a precursor in the synthesis of drug candidates targeting various diseases. Its stability and compatibility with other reagents make it a preferred choice for medicinal chemists. Additionally, its applications extend to agrochemical formulations, where it contributes to the development of novel pesticides and herbicides, addressing the global need for improved crop protection solutions.

From a market perspective, the demand for 2-Chloro-4-methylbenzenesulfonamide is influenced by advancements in green chemistry and the push for environmentally friendly alternatives. Companies are increasingly investing in research to optimize its production processes, reducing waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic of high relevance in today’s eco-conscious market.

Another area of interest is the compound’s potential in material science. Its incorporation into polymer matrices can enhance thermal stability and mechanical properties, making it suitable for high-performance applications. As industries seek lightweight and durable materials for automotive and aerospace sectors, 2-Chloro-4-methylbenzenesulfonamide is being explored as a key component in advanced composites.

Safety and handling of 2-Chloro-4-methylbenzenesulfonamide are also critical considerations. While it is not classified as a hazardous substance under standard regulations, proper storage and handling protocols must be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and adhering to guidelines for chemical storage, which are topics frequently searched by professionals in the field.

In conclusion, 2-Chloro-4-methylbenzenesulfonamide (CAS No. 89694-89-3) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and compatibility with modern green chemistry principles position it as a valuable asset in industrial and research settings. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future advancements.